Cas no 740807-52-7 (3-Bromo-4-chloro-5-methyl-1H-pyrazole)

• Product Name: 3-Bromo-4-chloro-5-methyl-1H-pyrazole
• CAS No: 740807-52-7
• MF: C₄H₄BrClN₂
• MW: 195.444958686829
• CID: 1769537
• PubChem ID: 53418431
• Update Time: 2025-05-24

3-Bromo-4-chloro-5-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-bromo-4-chloro-5-methyl-
• 3-Bromo-4-chloro-5-methyl-1H-pyrazole
• 740807-52-7
• MFCD22376258
• BS-17514
• D80975
• SCHEMBL2873397
• AKOS037649242
• C4H4BrClN2
• CS-0161055

• Inchi： 1S/C4H4BrClN2/c1-2-3(6)4(5)8-7-2/h1H3,(H,7,8)
• InChI Key： XCZHAULVLLYOQJ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C)NN=1)Cl

Computed Properties

• Exact Mass: 193.92464g/mol
• Monoisotopic Mass: 193.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 28.7Ų

Additional information on 3-Bromo-4-chloro-5-methyl-1H-pyrazole

3-Bromo-4-chloro-5-methyl-1H-pyrazole (CAS No. 740807-52-7)

3-Bromo-4-chloro-5-methyl-1H-pyrazole, also known by its CAS registry number 740807-52-7, is a heterocyclic organic compound with a pyrazole ring substituted with bromine, chlorine, and methyl groups. This compound belongs to the class of pyrazoles, which are five-membered aromatic rings containing two nitrogen atoms at positions 1 and 3. The substitution pattern of this compound makes it a valuable molecule in various chemical and pharmaceutical applications.

The structure of 3-bromo-4-chloro-5-methyl-pyrazole is characterized by its unique substitution pattern. The bromine atom is located at position 3, the chlorine atom at position 4, and the methyl group at position 5 of the pyrazole ring. This arrangement imparts specific electronic and steric properties to the molecule, making it suitable for use in various synthetic transformations and as a building block in organic chemistry.

Recent studies have highlighted the potential of 3-bromo-4-chloro-5-methyl-pyrazole in the development of new pharmaceutical agents. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzymes or receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities.

In addition to its pharmaceutical applications, 3-bromo-4-chloro-5-methyl-pyrazole has also found use in agrochemicals. Its ability to act as a precursor in the synthesis of fungicides and insecticides has been well-documented. A research article in Pest Management Science reported that certain analogs derived from this compound show enhanced efficacy against plant pathogens compared to traditional chemicals.

The synthesis of 3-bromo-4-chloro-5-methyl-pyrazole typically involves multi-step reactions, often starting from simple precursors like acetylides or aldehydes. One common method involves the formation of the pyrazole ring through cyclization reactions followed by substitution reactions to introduce the bromine and chlorine atoms. The methyl group is usually introduced via alkylation or methylation steps.

The physical properties of this compound include a melting point around 180°C and a solubility profile that makes it suitable for various solvent systems commonly used in organic synthesis. Its stability under standard conditions makes it easy to handle and store, although care should be taken during synthesis to avoid exposure to strong oxidizing agents or extreme temperatures.

In terms of safety, while 3-bromo-4-chloro-5-methyl-pyrazole is not classified as a hazardous material under normal handling conditions, it is important to follow standard laboratory safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, especially when handling large quantities or during reactions involving reactive intermediates.

The demand for CAS No. 740807-52-7-based compounds has been growing due to their versatility in organic synthesis and their potential applications in drug discovery programs. Pharmaceutical companies are increasingly exploring pyrazole derivatives like this one for their potential to target novel therapeutic areas such as oncology, neurodegenerative diseases, and infectious diseases.

In conclusion, 3-bromo-4-chloro-5-methyl-pyrazole (CAS No. 740807-52)-based compounds represent an exciting area of research with significant potential across multiple industries. As new synthetic methods are developed and more bioactive derivatives are identified, this compound is likely to play an even greater role in advancing both chemical synthesis and drug discovery efforts.